Cas no 1807059-91-1 (4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride)

4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride is a versatile intermediate in organic synthesis, particularly valuable for constructing complex heterocyclic frameworks. Its reactive carbonyl chloride group enables efficient acylation and amidation reactions, while the difluoromethyl and hydroxyl substituents enhance its utility in medicinal chemistry and agrochemical applications. The chloro group at the 4-position further facilitates selective functionalization, making it a key building block for tailored molecular designs. This compound exhibits high purity and stability under controlled conditions, ensuring reliable performance in synthetic workflows. Its structural features make it particularly useful for developing fluorinated pharmaceuticals and specialty chemicals, where precise substitution patterns are critical.

4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride structure

1807059-91-1 structure

Product Name:4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride

CAS No:1807059-91-1

MF:C₇H₃Cl₂F₂NO₂

MW:242.007026910782

CID:4866993

Update Time:2025-10-25

4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride
- Inchi： 1S/C7H3Cl2F2NO2/c8-4-2(13)1-12-5(7(10)11)3(4)6(9)14/h1,7,13H
- InChI Key： KQONWHMDANVSBM-UHFFFAOYSA-N
- SMILES： ClC1C(=CN=C(C(F)F)C=1C(=O)Cl)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 230
XLogP3: 2.3
Topological Polar Surface Area: 50.2

4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029053117-250mg	4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride	1807059-91-1	97%	250mg	$960.00	2022-03-31
Alichem	A029053117-500mg	4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride	1807059-91-1	97%	500mg	$1,646.30	2022-03-31
Alichem	A029053117-1g	4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride	1807059-91-1	97%	1g	$3,158.80	2022-03-31

4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
3. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

Additional information on 4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride

4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride

The compound with CAS No. 1807059-91-1, known as 4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chlorine atom at the 4-position, a difluoromethyl group at the 2-position, and a hydroxyl group at the 5-position. The presence of a carbonyl chloride group at the 3-position further enhances its reactivity and functional versatility.

Recent studies have highlighted the importance of 4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride in the development of novel pharmaceutical agents. The compound's structure allows for precise functionalization, making it an ideal candidate for use in drug design. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, particularly those targeting specific enzyme systems or cellular pathways. Its ability to undergo various nucleophilic substitutions and additions has been extensively documented, underscoring its utility in organic synthesis.

The synthesis of 4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride involves a multi-step process that begins with the preparation of the pyridine ring system. Key steps include the introduction of substituents at specific positions on the ring, followed by functionalization to introduce the carbonyl chloride group. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize reaction conditions and improve yields.

In terms of applications, this compound has shown promise in the field of agrochemicals. Its ability to interact with biological systems makes it a potential candidate for use in herbicides or insecticides. Additionally, its role as an intermediate in the production of advanced materials, such as polymers or nanoparticles, has been explored. The compound's reactivity and stability under various conditions make it suitable for use in demanding chemical environments.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of 4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride. Quantum mechanical calculations have revealed that the presence of electron-withdrawing groups on the pyridine ring significantly influences the compound's electronic distribution, enhancing its electrophilic character. This understanding has facilitated the design of more efficient synthetic routes and improved our ability to predict its behavior in different chemical reactions.

The compound's unique combination of structural features also makes it a valuable tool in academic research. Its use as a model system for studying reaction mechanisms has contributed to advancements in organic chemistry. For instance, researchers have utilized this compound to investigate nucleophilic aromatic substitution reactions under varying conditions, providing valuable insights into reaction kinetics and selectivity.

In conclusion, 4-Chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride is a versatile and highly functionalized compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic and computational methods, positions it as a key player in modern chemical research and development.